BuChE-IN-12

• Molecular Formula: C22H20N4
• Molecular Weight: 340.4 g/mol
• InChI: InChI=1S/C22H20N4/c1-15-7-11-17(12-8-15)23-21-19-5-3-4-6-20(19)25-22(26-21)24-18-13-9-16(2)10-14-18/h3-14H,1-2H3,(H2,23,24,25,26)
• InChIKey: IGALFZXOOBRIKU-UHFFFAOYSA-N

BuChE-IN-12: A Dual-Mechanism Quinazoline-Derived BuChE Inhibitor with Antioxidant Activity — Procurement & Selection Guide

BuChE-IN-12 (CAS 1363947-94-7; synonym: compound 6c) is a synthetic small-molecule belonging to the 2,4-disubstituted quinazoline class, developed as part of a focused series of selective butyrylcholinesterase (BuChE) inhibitors [1]. Unlike the most potent BuChE inhibitor in its series (compound 6f, IC50 = 0.52 µM, SI > 96), BuChE-IN-12 exhibits a distinct pharmacological profile characterized by moderate BuChE inhibition combined with significant radical-scavenging antioxidant capacity (DPPH EC50 = 28.4 µM) — a dual functionality not shared by its more potent enzymatic inhibitor analogs [1]. The compound acts via a mixed-type inhibition mechanism, engaging both the catalytic active site (CAS) and peripheral anionic site (PAS) of BuChE [1]. Its molecular formula is C22H20N4 with a molecular weight of 340.42 g/mol .

Dual-activity profile: BuChE inhibition + antioxidant radical scavenging

Mixed-type CAS/PAS dual-site BuChE binding

Synthetic quinazoline — identity verification required vs. natural product BChE-IN-12

• [1] Sadeghian S, Razmi R, Khabnadideh S, et al. Synthesis, biological evaluation, molecular docking, and MD simulation of novel 2,4-disubstituted quinazoline derivatives as selective butyrylcholinesterase inhibitors and antioxidant agents. Scientific Reports. 2024;14:15577. View Source

Why BuChE-IN-12 Cannot Be Generically Substituted: Structural Determinants of Differential Selectivity & Dual Functionality

Within the 2,4-disubstituted quinazoline series, minor changes in phenyl ring substitution produce pronounced differences in both BuChE inhibitory potency and antioxidant capacity [1]. BuChE-IN-12 (6c), bearing ortho-NH₂ substitutions on its phenyl rings, shows moderate BuChE inhibition (IC50 > 10 µM, 64.94% inhibition at 50 µM) [1]. In stark contrast, the 4-Me substituted analog 6f achieves an IC50 of 0.52 µM with >96-fold selectivity over AChE, while the 2-OH-5-Me analog 6j combines 3.65 µM BuChE potency with the strongest antioxidant activity (DPPH EC50 = 23.2 µM) [1]. These divergent profiles mean that substituting one quinazoline derivative for another without understanding substitution-dependent SAR will yield fundamentally different biological outcomes — a compound potent on BuChE inhibition (6f) lacks meaningful antioxidant activity, while a dual-functional compound (6j) carries a different selectivity ratio [1]. BuChE-IN-12 occupies a unique intermediate position: it lacks the high BuChE potency of 6f but delivers antioxidant activity (EC50 = 28.4 µM) far superior to that analog (EC50 > 400 µM), making it a purpose-specific tool for investigating the BuChE–oxidative stress axis in neurodegeneration models [1].

Analog 6f shows potent BuChE inhibition but negligible antioxidant activity; substitution may remove oxidative stress endpoint context.

Analog 6j provides higher BuChE potency and antioxidant activity; the intermediate dual-activity profile of 6c may not transfer.

Natural product BChE-IN-12 is a non-competitive allosteric inhibitor without antioxidant activity; experimental outcomes may not transfer.

• [1] Sadeghian S, Razmi R, Khabnadideh S, et al. Synthesis, biological evaluation, molecular docking, and MD simulation of novel 2,4-disubstituted quinazoline derivatives as selective butyrylcholinesterase inhibitors and antioxidant agents. Scientific Reports. 2024;14:15577. View Source

Quantitative Head-to-Head Evidence: Selecting BuChE-IN-12 Over Its Closest Analogs

BuChE Inhibitory Potency: BuChE-IN-12 (6c) vs. the Most Potent Series Analog (6f)

BuChE-IN-12 (compound 6c, ortho-NH₂ substituted) exhibits significantly weaker BuChE inhibition than the most potent series member, compound 6f (4-Me substituted). Compound 6f achieves an IC50 of 0.52 µM against eqBuChE with a selectivity index >96, whereas BuChE-IN-12 (6c) shows 64.94% inhibition at 50 µM, corresponding to an IC50 substantially above 10 µM [1]. This >19-fold potency differential is directly attributable to the substitution pattern: electron-donating methyl groups (6f) enhance BuChE inhibition, while ortho-NH₂ groups (6c) reduce it [1]. This evidence establishes that BuChE-IN-12 is not the appropriate choice when maximal BuChE inhibitory potency is the primary selection criterion; compound 6f or 6j should be prioritized instead [1].

BuChE Inhibition

Head-to-head

IC50 >10 µM (6c) vs 0.52 µM (6f)

Supports potency-based selection: 6c is not for maximal BuChE inhibition endpoint.

>19-fold potency difference; eqBuChE, Ellman's assay.

Evidence Dimension	Inhibitory potency against eqBuChE (IC50)
Target Compound Data	BuChE-IN-12 (6c): 64.94% inhibition at 50 µM; IC50 substantially > 10 µM (not precisely determined at concentrations tested)
Comparator Or Baseline	Compound 6f (4-Me analog): IC50 = 0.52 µM; Compound 6j (2-OH-5-Me analog): IC50 = 3.65 µM
Quantified Difference	6f is >19-fold more potent than 6c (estimated from % inhibition at 50 µM vs. IC50); 6f is ~20-fold more potent than donepezil (IC50 = 10.6 µM)
Conditions	Ellman's assay; equine serum BuChE (eqBuChE); donepezil as reference standard

Why This Matters

Procurement decisions must distinguish between 6c (BuChE-IN-12), 6f, and 6j — these are not interchangeable; selecting 6c for BuChE potency-driven studies would produce false-negative results.

• [1] Sadeghian S, Razmi R, Khabnadideh S, et al. Synthesis, biological evaluation, molecular docking, and MD simulation of novel 2,4-disubstituted quinazoline derivatives as selective butyrylcholinesterase inhibitors and antioxidant agents. Scientific Reports. 2024;14:15577. Table 1. View Source

Antioxidant Activity: BuChE-IN-12 (6c) vs. High-Potency BuChE Inhibitor 6f — A Differential Functional Profile

BuChE-IN-12 (6c) demonstrates substantial antioxidant radical-scavenging activity with a DPPH EC50 of 28.4 µM, in sharp contrast to the most potent BuChE inhibitor 6f, which shows negligible antioxidant capacity (DPPH EC50 > 400 µM) [1]. This represents a >14-fold superiority in antioxidant activity for 6c over 6f. Among all ten series members, 6c ranks as the second-best antioxidant after 6j (EC50 = 23.2 µM), while the positive control quercetin achieves an EC50 of 11.2 µM under identical assay conditions [1]. The antioxidant activity is structurally driven by the ortho-NH₂ substitution on the phenyl rings, which enables hydrogen atom donation to stabilize DPPH radicals — a feature absent in the 4-Me substituted 6f [1].

Antioxidant Activity

Head-to-head

DPPH EC50 28.4 µM (6c) vs >400 µM (6f)

Supports dual-activity study fit: 6c enables oxidative stress endpoint monitoring.

>14-fold difference; quercetin EC50 11.2 µM as reference.

Evidence Dimension	DPPH radical scavenging activity (EC50)
Target Compound Data	BuChE-IN-12 (6c): DPPH EC50 = 28.4 µM
Comparator Or Baseline	Compound 6f: DPPH EC50 > 400 µM; Compound 6j: DPPH EC50 = 23.2 µM; Quercetin (positive control): DPPH EC50 = 11.2 µM
Quantified Difference	6c is >14-fold more potent antioxidant than 6f; 6c reaches ~2.5× the EC50 of quercetin
Conditions	DPPH assay; EC50 values measured at room temperature; quercetin as positive control

Why This Matters

For research programs investigating the interplay between BuChE inhibition and oxidative stress in neurodegeneration, BuChE-IN-12 provides a dual-activity profile that the higher-potency BuChE inhibitor 6f cannot deliver, enabling mechanistic dissection not possible with single-mechanism analogs.

• [1] Sadeghian S, Razmi R, Khabnadideh S, et al. Synthesis, biological evaluation, molecular docking, and MD simulation of novel 2,4-disubstituted quinazoline derivatives as selective butyrylcholinesterase inhibitors and antioxidant agents. Scientific Reports. 2024;14:15577. Table 2. View Source

Selectivity Profile: BuChE-IN-12 (6c) vs. Donepezil and Rivastigmine on Cholinesterase Isoforms

The 2,4-disubstituted quinazoline series as a whole preferentially inhibits BuChE over AChE, a class-level property that distinguishes these compounds from clinical cholinesterase inhibitors [1]. Donepezil, the most prescribed Alzheimer's drug, inhibits AChE with an IC50 of approximately 0.018 µM and shows substantially weaker BuChE activity (IC50 = 10.6 µM in the same Ellman's assay system), yielding an AChE-favoring selectivity profile [1][2]. Rivastigmine acts as a dual AChE/BuChE inhibitor with human BuChE IC50 of ~0.8 µM and human AChE IC50 of ~6.3 µM, giving only ~8-fold BuChE selectivity [2]. The quinazoline series (including 6c) demonstrates BuChE-favoring selectivity, with the most selective compound 6f achieving SI > 96 [1]. While BuChE-IN-12 (6c) shows weaker overall BuChE inhibition than 6f, its class-level BuChE-over-AChE preference distinguishes it from clinical AChE-selective agents like donepezil [1].

Cholinesterase Selectivity

Class-level

BuChE-preferring (quinazoline class) vs AChE-selective donepezil

BuChE-focused neurodegeneration model context; differs from AChE-selective reference agents.

Donepezil: AChE IC50 ~0.018 µM; quinazoline class BuChE-over-AChE preference.

Evidence Dimension	Selectivity for BuChE over AChE
Target Compound Data	BuChE-IN-12 (6c): BuChE-preferring (class-level); % inhibition at 50 µM: 64.94% (eqBuChE) vs. lower AChE inhibition
Comparator Or Baseline	Donepezil: AChE IC50 ~0.018 µM, eqBuChE IC50 = 10.6 µM (AChE-selective); Rivastigmine: hBuChE IC50 ~0.8 µM, hAChE IC50 ~6.3 µM (moderate BuChE preference)
Quantified Difference	The quinazoline class is BuChE-preferring; donepezil is AChE-preferring (~589-fold AChE selectivity); rivastigmine is ~8-fold BuChE-selective
Conditions	Ellman's assay; eqBuChE and eelAChE for quinazoline series; human recombinant enzymes for rivastigmine data

Why This Matters

In late-stage Alzheimer's disease models where BuChE activity compensates for declining AChE, BuChE-preferring quinazolines address a different therapeutic hypothesis than AChE-selective donepezil; compound selection must align with the specific cholinesterase isoform relevant to the experimental context.

• [1] Sadeghian S, Razmi R, Khabnadideh S, et al. Synthesis, biological evaluation, molecular docking, and MD simulation of novel 2,4-disubstituted quinazoline derivatives as selective butyrylcholinesterase inhibitors and antioxidant agents. Scientific Reports. 2024;14:15577. View Source
• [2] Matošević A, Bosak A. Carbamate group as structural motif in drugs: a review of carbamate derivatives used as therapeutic agents. Arhiv za Higijenu Rada i Toksikologiju. 2020;71:285-299. (Rivastigmine IC50 data: hAChE 6.33 ± 0.45 µM; hBuChE 0.804 ± 0.045 µM; sourced from Table 3 in cited reference.) View Source

Mechanistic Differentiation: Mixed-Type CAS/PAS Engagement vs. Non-Competitive Inhibitors

Kinetic analysis of the quinazoline series reveals a mixed-type inhibition mechanism against BuChE, characterized by both increased Km and decreased Vmax values [1]. This pattern indicates that these compounds engage both the catalytic active site (CAS) and the peripheral anionic site (PAS) of BuChE simultaneously — a dual-site binding mode confirmed by molecular docking and MD simulations showing hydrogen bond interactions with CAS residues (Ser198, His438) and PAS residues (Asp70, Tyr332) [1]. In contrast, the structurally unrelated natural product BChE-IN-12 (CAS 136966-86-4, from Bletilla striata) acts as a non-competitive inhibitor with IC50 of 2.3 µM — a fundamentally different mechanism that binds only to an allosteric site . This mechanistic distinction means BuChE-IN-12 (6c, quinazoline) and BChE-IN-12 (natural product) are not functionally interchangeable despite similar naming conventions.

Inhibition Mechanism

Reported

Mixed-type (CAS+PAS) vs non-competitive (allosteric only)

Mechanism-dependent study fit; dual-site engagement may influence functional outcomes.

Docking: hydrogen bonds with CAS (Ser198, His438) and PAS (Asp70, Tyr332).

Evidence Dimension	Inhibition mechanism against BuChE
Target Compound Data	BuChE-IN-12 (6c): mixed-type inhibition (class-level evidence from series members 6f and 6h); dual CAS/PAS engagement confirmed by kinetic and docking studies
Comparator Or Baseline	BChE-IN-12 (natural product, CAS 136966-86-4): non-competitive inhibition, IC50 = 2.3 µM; binds to allosteric site only
Quantified Difference	Mixed-type (CAS + PAS) vs. non-competitive (allosteric only); binding free energies for series members: compound 6f = −11.2 kcal/mol, 6h = −9.9 kcal/mol, 6j = −10.6 kcal/mol
Conditions	Michaelis-Menten kinetics; Ellman's assay; molecular docking against BuChE PDB ID: 1P0I; 100 ns MD simulations

Why This Matters

The dual-site binding mechanism of BuChE-IN-12 offers a distinct pharmacological profile compared to non-competitive natural product inhibitors; for research requiring simultaneous blockade of both BuChE binding sites, the quinazoline scaffold is mechanistically essential.

• [1] Sadeghian S, Razmi R, Khabnadideh S, et al. Synthesis, biological evaluation, molecular docking, and MD simulation of novel 2,4-disubstituted quinazoline derivatives as selective butyrylcholinesterase inhibitors and antioxidant agents. Scientific Reports. 2024;14:15577. View Source

Structural Identity Assurance: BuChE-IN-12 (CAS 1363947-94-7) vs. the Confusable Natural Product BChE-IN-12 (CAS 136966-86-4)

A critical procurement risk exists due to near-identical nomenclature: BuChE-IN-12 (CAS 1363947-94-7, C22H20N4, MW 340.42) is a synthetic 2,4-disubstituted quinazoline [1], while BChE-IN-12 (CAS 136966-86-4, also called 'compound 12,' C29H24O5/C31H30O5, MW 452.5/482.57) is a different molecular entity isolated from Bletilla striata . The synthetic quinazoline BuChE-IN-12 (6c) targets both CAS and PAS with mixed-type kinetics and carries antioxidant functionality; the natural product BChE-IN-12 is a non-competitive inhibitor with IC50 = 2.3 µM and no reported antioxidant activity [1]. These are entirely distinct chemical entities requiring different procurement catalog numbers (e.g., TargetMol T88441 for BuChE-IN-12 vs. MedChemExpress HY-N10489 for the natural product BChE-IN-12) [1].

Compound Identity

Head-to-head

Synthetic quinazoline (C22H20N4, MW 340.42) vs natural bibenzyl (C29H24O5, MW 452.5)

Identity verification: CAS-based procurement control recommended.

CAS 1363947-94-7 (6c) vs 136966-86-4 (natural product).

Evidence Dimension	Molecular identity: CAS number, formula, MW, scaffold, and mechanism
Target Compound Data	BuChE-IN-12 (6c): CAS 1363947-94-7; C22H20N4; MW 340.42; 2,4-quinazolinediamine scaffold; mixed-type inhibitor; DPPH EC50 = 28.4 µM
Comparator Or Baseline	BChE-IN-12 (natural 'compound 12'): CAS 136966-86-4; C29H24O5; MW 452.5; bibenzyl/stilbenoid scaffold; non-competitive inhibitor; IC50 = 2.3 µM; no reported antioxidant data
Quantified Difference	Different CAS (~30 Da MW difference); different scaffolds; different inhibition mechanisms; different biological profiles
Conditions	Chemical characterization by ¹H-NMR, ¹³C-NMR, IR, mass spectrometry (quinazoline series); vendor catalog cross-referencing

Why This Matters

Procurement errors between these two identically named compounds will invalidate experimental results; CAS number verification (1363947-94-7) and structural confirmation are mandatory before purchase.

• [1] Sadeghian S, Razmi R, Khabnadideh S, et al. Synthesis, biological evaluation, molecular docking, and MD simulation of novel 2,4-disubstituted quinazoline derivatives as selective butyrylcholinesterase inhibitors and antioxidant agents. Scientific Reports. 2024;14:15577. Compound 6c characterization in Supplementary Information. View Source

Validated Application Scenarios for BuChE-IN-12 Procurement Based on Quantitative Evidence

Oxidative Stress–BuChE Interplay Studies in Neurodegeneration Models

BuChE-IN-12 (6c) is the appropriate selection for in vitro models requiring simultaneous, measurable engagement of both BuChE inhibition and radical-scavenging antioxidant activity within a single molecular entity. Its DPPH EC50 of 28.4 µM provides quantifiable antioxidant capacity — >14-fold stronger than the potent BuChE inhibitor 6f (EC50 > 400 µM) — enabling experiments where oxidative stress endpoints must be monitored alongside BuChE activity without introducing a separate antioxidant compound [1]. This makes 6c uniquely suited for investigating the BuChE–ROS axis implicated in late-stage Alzheimer's pathology, where both cholinergic dysfunction and oxidative damage coexist [1][2]. Note: 6c is not the optimal choice when maximal BuChE inhibition is required; for those studies, compound 6f (IC50 = 0.52 µM) should be used as a positive control comparator [1].

Structure–Activity Relationship (SAR) Reference Compound for Quinazoline-Based BuChE Inhibitor Optimization

As the ortho-NH₂ substituted member of a systematic 10-compound quinazoline library, BuChE-IN-12 (6c) serves as a critical SAR reference point for medicinal chemistry programs optimizing BuChE selectivity and dual functionality [1]. Its moderate BuChE inhibition (64.94% at 50 µM) and strong antioxidant activity (DPPH EC50 = 28.4 µM) define one extreme of the activity spectrum opposite compound 6f (potent BuChE inhibition, negligible antioxidant activity) [1]. Procuring both 6c and 6f enables direct benchmarking of how para-methyl vs. ortho-amino substitution modulates BuChE potency versus radical-scavenging capacity — a comparison essential for rational lead optimization campaigns targeting dual-mechanism BuChE inhibitors [1].

Mechanistic Dissection of CAS/PAS Dual-Site BuChE Engagement

The mixed-type inhibition mechanism of the quinazoline series — confirmed by kinetic studies (increased Km, decreased Vmax) and computational modeling (MD simulations showing stable hydrogen bonding with both CAS residues Ser198/His438 and PAS residues Asp70/Tyr332) — makes BuChE-IN-12 (6c) a structurally defined probe for studying dual-site BuChE engagement [1]. This application is particularly relevant when compared against non-competitive inhibitors such as the natural product BChE-IN-12 (CAS 136966-86-4), which binds only to an allosteric site [1]. Researchers investigating the functional consequences of simultaneous CAS and PAS blockade on Aβ-related BuChE functions should select the quinazoline scaffold (6c) over allosteric-only inhibitors [1].

Procurement Identity Verification: Distinguishing BuChE-IN-12 from the Confusable Natural Product BChE-IN-12

Any research group procuring BuChE-IN-12 must implement a CAS-number-based identity verification protocol to prevent procurement of the incorrect compound. The correct quinazoline BuChE-IN-12 is CAS 1363947-94-7 (C22H20N4, MW 340.42), available as TargetMol T88441 or MedChemExpress HY-162671 [1]. The confusable natural product BChE-IN-12 ('compound 12') is CAS 136966-86-4 (C29H24O5, MW 452.5), available as MedChemExpress HY-N10489 — an entirely different scaffold with non-competitive inhibition and no antioxidant characterization . For studies requiring the quinazoline-specific dual CAS/PAS binding mode and antioxidant functionality described in Sadeghian et al. (2024), only CAS 1363947-94-7 is appropriate; verification by NMR or HPLC against the published characterization data is strongly recommended before experimental use [1].

Application

Selection Property

Validation Focus

Oxidative stress–BuChE interplay studies

Dual-activity profile (BuChE inhibition + antioxidant)

Antioxidant capacity and BuChE inhibition level in model system

Quinazoline SAR optimization

ortho-NH₂ substitution benchmark

Potency vs. antioxidant trade-off relative to reference analogs

CAS/PAS dual-site BuChE engagement studies

Mixed-type inhibition mechanism

Kinetic parameters (Km, Vmax) and docking confirmation

Procurement identity control

CAS-based structural verification

NMR/HPLC match to published characterization

• [1] Sadeghian S, Razmi R, Khabnadideh S, et al. Synthesis, biological evaluation, molecular docking, and MD simulation of novel 2,4-disubstituted quinazoline derivatives as selective butyrylcholinesterase inhibitors and antioxidant agents. Scientific Reports. 2024;14:15577. View Source
• [2] Sun T, Zhen X, Sun H. New insights into butyrylcholinesterase: Pharmaceutical applications, selective inhibitors and multitarget-directed ligands. European Journal of Medicinal Chemistry. 2024;275:116569. View Source